2-(2-Methyl-1,3-thiazol-4-yl)-4H-1,3-benzothiazin-4-one

• Molecular Formula: C12H8N2OS2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 2-(2-methyl-1,3-thiazol-4-yl)-1,3-benzothiazin-4-one
• InChI: InChI=1S/C12H8N2OS2/c1-7-13-9(6-16-7)12-14-11(15)8-4-2-3-5-10(8)17-12/h2-6H,1H3
• InChI Key: KNIHJPZGKGKGMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=NC(=O)C3=CC=CC=C3S2

Description

2-(2-Methyl-1,3-thiazol-4-yl)-4H-1,3-benzothiazin-4-one is a useful research compound. Its molecular formula is C12H8N2OS2 and its molecular weight is 260.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-1,3-thiazole-4-carbonitrile (0.46 g, 3.7 mmol) and methyl thiosalicylate (1.26 g, 7.4 mmol) were dissolved in toluene (6 ml), and triethylamine (3.0 ml, 21.5 mmol) was added thereto. The mixture was refluxed for 15 hrs. After cooling, the precipitates were collected by filtration and recrystallized from ethanol to give the titled compound (0.75 g, 78%) as white crystals.